Cas no 2172114-98-4 (8,8-dimethyl-2-azabicyclo4.2.0octane-7-thiol)

• Product Name: 8,8-dimethyl-2-azabicyclo4.2.0octane-7-thiol
• CAS No: 2172114-98-4
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 5891279
• PubChem ID: 165506508
• Update Time: 2025-08-04

8,8-dimethyl-2-azabicyclo4.2.0octane-7-thiol Chemical and Physical Properties

Names and Identifiers

• 8,8-dimethyl-2-azabicyclo4.2.0octane-7-thiol
• EN300-1289150
• 8,8-dimethyl-2-azabicyclo[4.2.0]octane-7-thiol
• 2172114-98-4

• Inchi： 1S/C9H17NS/c1-9(2)7-6(8(9)11)4-3-5-10-7/h6-8,10-11H,3-5H2,1-2H3
• InChI Key： ODQSOQXYVHAZLF-UHFFFAOYSA-N
• SMILES： SC1C2CCCNC2C1(C)C

Computed Properties

• Exact Mass: 171.10817072g/mol
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 13Ų

Additional information on 8,8-dimethyl-2-azabicyclo4.2.0octane-7-thiol

Introduction to 8,8-dimethyl-2-azabicyclo[4.2.0]octane-7-thiol (CAS No. 2172114-98-4)

8,8-dimethyl-2-azabicyclo[4.2.0]octane-7-thiol is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its distinctive bicyclic scaffold and functional thiol group. This compound, identified by its Chemical Abstracts Service (CAS) number 2172114-98-4, represents a promising candidate for further exploration in drug discovery and molecular research. The presence of a nitrogen-containing heterocycle combined with a sulfur-based side chain introduces intriguing chemical and biological properties that make it a subject of interest for synthetic chemists and biochemists alike.

The molecular structure of 8,8-dimethyl-2-azabicyclo[4.2.0]octane-7-thiol consists of a seven-membered bicyclic framework with an azabenzene-like nitrogen atom at the 2-position and a thiol (-SH) group at the 7-position. The dimethyl substituents at the 8-position enhance the steric bulk of the molecule, which can influence its binding affinity and metabolic stability. This structural motif is reminiscent of certain natural products and pharmacophores that have demonstrated efficacy in various biological assays.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity. The bicyclic structure of 8,8-dimethyl-2-azabicyclo[4.2.0]octane-7-thiol offers several advantages over traditional linear or planar molecules. The rigid three-dimensional conformation imposed by the bicyclic system can improve binding interactions with target proteins, while the thiol group provides a versatile handle for further chemical modifications or bioconjugation strategies.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors or modulators. The thiol group, in particular, is a well-known pharmacophore that has been extensively utilized in drug design due to its ability to form disulfide bonds, participate in redox reactions, or serve as a nucleophile in biological systems. These properties make 8,8-dimethyl-2-azabicyclo[4.2.0]octane-7-thiol a valuable starting point for exploring new therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with many approved drugs featuring nitrogen-containing rings as key structural elements. The azabicyclo framework in 8,8-dimethyl-2-azabicyclo[4.2.0]octane-7-thiol aligns well with this trend, as it combines the stability of a saturated ring system with the electronic richness provided by the nitrogen atom. This combination can lead to compounds with enhanced binding affinity and reduced off-target effects.

The synthesis of 8,8-dimethyl-2-azabicyclo[4.2.0]octane-7-thiol presents an interesting challenge for synthetic chemists due to its strained cyclic core and multiple stereocenters. However, advances in organic synthesis have made it possible to construct such complex molecules with increasing efficiency and precision. Techniques such as transition-metal-catalyzed cyclizations and stereoselective functionalization have been instrumental in accessing this class of compounds.

The potential applications of 8,8-dimethyl-2-azabicyclo[4.2.0]octane-7-thiol extend beyond simple inhibitors; it can also serve as a building block for more complex derivatives through various chemical transformations. For instance, the thiol group can be oxidized to form a disulfide bond, which can be useful for stabilizing protein-protein interactions or for controlled release applications.

In addition to its pharmacological potential, 8,8-dimethyl-2-azabicyclo[4.2.0]octane-7-thiol may find utility in materials science and nanotechnology due to its unique structural features. The rigid bicyclic framework and functional thiol group could enable self-assembled structures or metal coordination complexes with tailored properties.

The investigation of 8,8-dimethyl-2-azabicyclo[4.2.0]octane-7-thiol has also sparked interest in related analogs that may exhibit even more favorable biological activity or chemical properties. By modifying substituents or altering the core structure, researchers can explore a wide spectrum of possibilities for optimizing this scaffold.

As our understanding of biological systems continues to evolve, compounds like 8,8-dimethyl-2-azabicyclo[4.2.0]octane-7-thiol will play an increasingly important role in drug discovery and molecular medicine. Their unique structural features offer opportunities for innovation that could lead to breakthroughs in treating various diseases and disorders.